Cas no 601454-33-5 (9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole)

• Product Name: 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole
• CAS No: 601454-33-5
• MF: C₂₆H₂₈BrN
• MW: 434.411226272583
• MDL: MFCD11617971
• CID: 1622871
• PubChem ID: 354335113
• Update Time: 2025-10-29

9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(4-bromophenyl)-3,6-ditert-butylcarbazole
• 9-(4-bromophenyl)-3,6-di-tert-butyl-9H-carbazole
• 9-(4-bromophenyl)-3,6-di-tert-butylcarbazole
• SureCN4369118
• 1-bromo-4-(3,6-di-tert-butylcarbazol-9-yl)benzene
• 9-(4-bromo-phenyl)-3,6-di-tert-butyl-9H-carbazole
• N-(4-bromophenyl)-3,6-di-tert-butylcarbazole
• 3,6-di-tert-butyl-9-(4-bromophenyl)-9H-carbazole
• CTK1J0402
• 9-(4-bromo-phenyl)3,6-di-tert-butyl-9H-carbazole
• 9H-Carbazole, 9-(4-bromophenyl)-3,6-bis(1,1-dimethylethyl)-
• (9-(4-BROMOPHENYL))-3,6-DI-TERT-BUTYL-9H-CARBAZOLE
• AK542404
• [9-(4-Bromophenyl)]-3,6-di-tert-butyl-9H-carbazole
• EOS402
• LAHSPJHDQUQBTB-UHFFFAOYSA-N
• B5313
• 9-(4-bromophenyl)-3,6-di-t
• doi:10.14272/LAHSPJHDQUQBTB-UHFFFAOYSA-N.2
• E10058
• A914511
• 9-(4-bromophenyl)-3,6-bis-tert-butyl-9H-carbazole
• 9-(4-bromophenyl)-3,6-ditert-butyl carbazole
• C26H28BrN
• 601454-33-5
• AKOS027460650
• CS-0150024
• (9-(4-Bromophenyl))-3,6-di-tert-butyyl-9H-carbazole
• SCHEMBL4369118
• SB66939
• 9-(4-bromophenyl)-3,6-di-t-butyl-9h-carbazole
• DS-19144
• DTXSID50727295
• MFCD11617971
• DA-04522
• 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole

• MDL： MFCD11617971
• Inchi： 1S/C26H28BrN/c1-25(2,3)17-7-13-23-21(15-17)22-16-18(26(4,5)6)8-14-24(22)28(23)20-11-9-19(27)10-12-20/h7-16H,1-6H3
• InChI Key： LAHSPJHDQUQBTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 433.14064
• Monoisotopic Mass: 433.14051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 9

Experimental Properties

• Melting Point: 154.0 to 158.0 deg-C
• Boiling Point: 520.0±42.0°C at 760 mmHg
• PSA: 4.93
• λmax: 343(CH2Cl2)(lit.)

9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole

9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole (CAS No. 601454-33-5): An Overview of Its Structure, Properties, and Applications

9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole (CAS No. 601454-33-5) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, organic chemistry, and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their unique electronic and optical properties. The presence of the bromophenyl and tert-butyl groups in its structure imparts distinct characteristics that make it a valuable material for various applications.

The molecular structure of 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole is characterized by a central carbazole core with two tert-butyl groups attached at the 3 and 6 positions, and a bromophenyl group at the 9 position. The carbazole core is a tricyclic aromatic system with a nitrogen atom in the middle ring, which contributes to its strong electron-donating properties. The tert-butyl groups provide steric hindrance and enhance the thermal stability of the molecule, while the bromophenyl group introduces additional electronic effects and reactivity.

Recent studies have highlighted the potential of 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole in various advanced applications. In materials science, this compound has been explored for its use in organic light-emitting diodes (OLEDs) due to its excellent photophysical properties. The strong electron-donating nature of the carbazole core and the stabilizing effect of the tert-butyl groups make it an ideal candidate for hole-transporting layers in OLED devices. Research published in Journal of Materials Chemistry C (2021) demonstrated that 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole-based OLEDs exhibited high efficiency and long operational lifetimes.

In the realm of organic electronics, 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole has also shown promise as a building block for organic field-effect transistors (OFETs). The combination of its high thermal stability and excellent charge transport properties makes it suitable for use in high-performance electronic devices. A study published in Advanced Functional Materials (2020) reported that OFETs fabricated using this compound exhibited high mobility and good air stability.

In pharmaceutical research, the unique chemical structure of 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole has been investigated for its potential therapeutic applications. The bromophenyl group can be used as a handle for further functionalization to create derivatives with specific biological activities. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2021) explored the use of carbazole derivatives as inhibitors of specific enzymes involved in cancer progression. The results indicated that certain derivatives exhibited potent inhibitory activity against these enzymes.

The synthesis of 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. A detailed synthetic protocol published in The Journal of Organic Chemistry (2018) provided a robust method for synthesizing this compound with high efficiency.

In terms of physical properties, 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole is a crystalline solid with a melting point around 180°C. It is insoluble in water but soluble in common organic solvents such as dichloromethane, toluene, and dimethylformamide (DMF). These solubility characteristics make it easy to handle and process for various applications.

The safety profile of 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

In conclusion, 9-(4-Bromophenyl)-3,6-DI-tert-butyl-9H-carbazole (CAS No. 601454-33-5) is a versatile organic compound with a wide range of potential applications in materials science, organic electronics, and pharmaceutical research. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further development and commercialization. Ongoing research continues to uncover new possibilities for this intriguing compound.